Cas no 54286-59-8 (2,1,3-Benzoxadiazole-4-carbonitrile, 5-methyl-)

• Product Name: 2,1,3-Benzoxadiazole-4-carbonitrile, 5-methyl-
• CAS No: 54286-59-8
• MF: C₈H₅N₃O
• MW: 159.144800901413
• CID: 940477
• PubChem ID: 12196868
• Update Time: 2025-04-19

2,1,3-Benzoxadiazole-4-carbonitrile, 5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzoxadiazole-4-carbonitrile, 5-methyl-
• 5-Methylbenzo[c][1,2,5]oxadiazole-4-carbonitrile
• 54286-59-8

• Inchi： 1S/C8H5N3O/c1-5-2-3-7-8(6(5)4-9)11-12-10-7/h2-3H,1H3
• InChI Key： VSKPSCORXHHCPG-UHFFFAOYSA-N
• SMILES： O1N=C2C=CC(C)=C(C#N)C2=N1

Computed Properties

• Exact Mass: 159.043261791g/mol
• Monoisotopic Mass: 159.043261791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 62.7Ų